Cas no 1805421-64-0 (Methyl 2-(difluoromethyl)-5-iodo-4-nitropyridine-3-carboxylate)

• Product Name: Methyl 2-(difluoromethyl)-5-iodo-4-nitropyridine-3-carboxylate
• CAS No: 1805421-64-0
• MF: C₈H₅F₂IN₂O₄
• MW: 358.037581205368
• CID: 4892397
• Update Time: 2025-05-21

Methyl 2-(difluoromethyl)-5-iodo-4-nitropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(difluoromethyl)-5-iodo-4-nitropyridine-3-carboxylate

• Inchi： 1S/C8H5F2IN2O4/c1-17-8(14)4-5(7(9)10)12-2-3(11)6(4)13(15)16/h2,7H,1H3
• InChI Key： PBMAOFFODPMFRT-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(F)F)C(C(=O)OC)=C1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 312
• XLogP3: 1.8
• Topological Polar Surface Area: 85

Additional information on Methyl 2-(difluoromethyl)-5-iodo-4-nitropyridine-3-carboxylate

Introduction to Methyl 2-(difluoromethyl)-5-iodo-4-nitropyridine-3-carboxylate

Methyl 2-(difluoromethyl)-5-iodo-4-nitropyridine-3-carboxylate, with the CAS number 1805421-64-0, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a methyl group, a difluoromethyl group, an iodo group, and a nitro group. The combination of these substituents imparts distinctive electronic and steric properties, making it a valuable molecule for various applications.

The synthesis of Methyl 2-(difluoromethyl)-5-iodo-4-nitropyridine-3-carboxylate involves a series of carefully designed reactions, including nucleophilic substitutions, oxidations, and coupling reactions. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity and yield. Researchers have also explored the use of microwave-assisted synthesis and continuous-flow reactors to optimize the production process, ensuring scalability for industrial applications.

One of the most promising applications of this compound lies in its potential as a building block for drug discovery. The presence of the nitro group and the iodo group makes it an ideal candidate for further functionalization. For instance, the nitro group can be reduced to an amino group, enabling the introduction of bioactive moieties. Similarly, the iodo group can undergo nucleophilic substitution reactions to incorporate diverse functional groups, thereby expanding its utility in medicinal chemistry.

Recent studies have highlighted the role of Methyl 2-(difluoromethyl)-5-iodo-4-nitropyridine-3-carboxylate in antimicrobial drug development. Its ability to inhibit bacterial growth has been attributed to its unique electronic properties and structural rigidity. Furthermore, this compound has shown potential as a photovoltaic material, where its electron-withdrawing groups enhance its ability to absorb light and generate charge carriers.

In addition to its chemical applications, this compound has found relevance in analytical chemistry as a reference standard for mass spectrometry and chromatographic techniques. Its well-defined structure and stability make it an ideal candidate for calibrating instruments used in quality control processes across various industries.

The development of novel synthetic routes for Methyl 2-(difluoromethyl)-5-iodo-4-nitropyridine-3-carboxylate continues to be an active area of research. Scientists are exploring green chemistry approaches to minimize waste and reduce environmental impact. For example, catalytic systems based on transition metals have been employed to achieve higher reaction efficiencies while lowering energy consumption.

In conclusion, Methyl 2-(difluoromethyl)-5-iodo-4-nitropyridine-3-carboxylate (CAS No: 1805421-64-0) is a versatile compound with diverse applications across multiple disciplines. Its unique structure and reactivity make it a valuable tool for researchers aiming to develop innovative solutions in pharmaceuticals, materials science, and analytical chemistry. As ongoing research uncovers new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological progress.